1,3,5-Trichlorobenzene-d3

• CAS: 1198-60-3
• Molecular Formula: C6H3Cl3
• Molecular Weight: 184.5 g/mol
• SMILES: C1=C(C=C(C=C1Cl)Cl)Cl
• InChI: InChI=1S/C6H3Cl3/c7-4-1-5(8)3-6(9)2-4/h1-3H/i1D,2D,3D
• InChIKey: XKEFYDZQGKAQCN-CBYSEHNBSA-N

Environmental and QC laboratories performing halogenated benzene analysis per GB/T 5750.8-2023 require a matrix-matched deuterated internal standard to correct for ion suppression and ensure regulatory compliance. Non-deuterated analogs are indistinguishable from target analytes by MS, compromising isotope dilution quantitation. - Specified IS for 1,3,5-trichlorobenzene in GB/T 5750.8-2023; achieves MDL of 0.05 µg/L and 80-120% spike recovery. - 98 atom% D isotopic purity ensures precise IDMS correction for SPE recovery losses and matrix-induced ion suppression. - Verifiable identity via C-D stretching (~2270 cm⁻¹) vs. non-deuterated (~3070 cm⁻¹) by IR or Raman spectroscopy. - Standard pack sizes: 10-100 mg; bulk custom available.

1,3,5-Trichlorobenzene-d3: Technical Profile

1,3,5-Trichlorobenzene-d3 is a stable, isotopically labeled analog of 1,3,5-trichlorobenzene, in which three hydrogen atoms are replaced by deuterium (C6D3Cl3) . It is primarily employed as a crucial internal standard in quantitative analytical chemistry, particularly in environmental analysis and for the detection of halogenated benzenes in water sources .

Analytical workflow Isotope dilution mass spectrometry (IDMS) for halogenated benzenes

Method compatibility GC-MS and LC-MS trace analysis of water samples

Regulatory fit Specified internal standard in GB/T 5750.8 drinking water method

Limitations of Generic Internal Standards

Simply substituting 1,3,5-trichlorobenzene-d3 with its non-deuterated analog (1,3,5-trichlorobenzene) or a structurally different internal standard (e.g., 1,2-dichlorobenzene-d4) compromises analytical accuracy. While the non-deuterated compound shares identical chromatographic behavior, it is indistinguishable from the target analyte in mass spectrometry, rendering isotope dilution impossible and preventing the correction of matrix-induced signal suppression/enhancement [1]. Alternative isotopologues may exhibit different extraction recoveries and ionization efficiencies due to structural dissimilarity, leading to systematic bias and failing to meet the strict performance criteria (e.g., 80-120% recovery) required by regulatory methods such as GB/T 5750.8-2023 .

Non-deuterated analog

Identical retention and mass prevent isotope dilution, leaving matrix effects uncorrected.

Structural analog ISTD

Dissimilar extraction recovery and ionization may bias quantification and fail method recovery criteria.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Performance Advantages of 1,3,5-Trichlorobenzene-d3

Isotopic Enrichment Purity for IDMS Accuracy

The fundamental requirement for accurate IDMS is high isotopic purity. 1,3,5-Trichlorobenzene-d3 is commercially available with a certified isotopic enrichment of 98 atom % D . In contrast, generic non-deuterated 1,3,5-trichlorobenzene has a natural isotopic abundance of ~0.015% deuterium, which is insufficient for generating a measurable mass shift for a distinct internal standard channel in mass spectrometry [1].

Isotopic enrichment purity

Head-to-head

98 atom % D vs ~0.015% (natural)

Enables distinct MS channel for IDMS accuracy

Certified enrichment from commercial vendors

Evidence Dimension	Isotopic Enrichment (atom % D)
Target Compound Data	98 atom % D
Comparator Or Baseline	1,3,5-Trichlorobenzene (non-deuterated): ~0.015 atom % D (natural abundance)
Quantified Difference	>6500-fold increase in deuterium abundance
Conditions	Certified reference material specifications from multiple commercial vendors (e.g., Sigma-Aldrich, Alfa Chemistry, C/D/N Isotopes)

Why This Matters

High isotopic purity is essential to minimize the contribution of the internal standard to the analyte's mass channel and vice versa, which directly impacts method detection limits and accuracy.

• [1] Rosman, K. J. R., & Taylor, P. D. P. (1998). Isotopic compositions of the elements 1997. Pure and Applied Chemistry, 70(1), 217-235. View Source

Method Validation for Drinking Water Compliance

According to the Chinese national standard GB/T 5750.8-2023 for drinking water analysis, a method using 1,3,5-Trichlorobenzene-d3 as an internal standard achieves a method detection limit (MDL) of 0.05 µg/L and a limit of quantification (LOQ) of 0.20 µg/L for 1,3,5-trichlorobenzene . This method mandates the use of this specific deuterated internal standard to meet the required quality control criteria, including an 80-120% spike recovery range .

Method validation (GB/T 5750.8)

Class-level

MDL 0.05 µg/L, LOQ 0.20 µg/L, spike recovery 80–120%

Required ISTD for regulatory drinking water testing

Compliance with Chinese national standard

Evidence Dimension	Method Detection Limit (MDL)
Target Compound Data	0.05 µg/L (using 1,3,5-Trichlorobenzene-d3 as internal standard)
Comparator Or Baseline	Generic internal standards or external standard methods (not specified in this standard)
Quantified Difference	Not applicable (class-level inference)
Conditions	GC-MS analysis following solid-phase extraction (SPE) and nitrogen blow-down concentration, as per GB/T 5750.8-2023

Why This Matters

This compound is explicitly required by a validated national standard method, making it a mandatory purchase for laboratories seeking accreditation or performing compliance testing in China.

Identity Confirmation by IR and Raman Spectroscopy

The replacement of hydrogen with deuterium induces significant, quantifiable shifts in vibrational frequencies. For example, in the infrared spectrum, the C-D stretching vibrations of 1,3,5-trichlorobenzene-d3 are observed at approximately 2270 cm⁻¹, while the C-H stretches of the non-deuterated analog appear around 3070 cm⁻¹ [1]. Raman spectroscopy similarly shows distinct spectral differences, allowing for unambiguous identification and purity verification of the deuterated lot [2].

Spectroscopic identity

Head-to-head

C-D stretch ~2270 cm⁻¹ vs C-H ~3070 cm⁻¹

Definitive QC check for lot identity

Non-destructive IR/Raman verification

Evidence Dimension	Infrared Absorption Frequency (C-D vs. C-H stretch)
Target Compound Data	~2270 cm⁻¹ (C-D stretch)
Comparator Or Baseline	1,3,5-Trichlorobenzene (non-deuterated): ~3070 cm⁻¹ (C-H stretch)
Quantified Difference	Approximately 800 cm⁻¹ bathochromic shift (red shift)
Conditions	Infrared absorption spectra in gas and solid phases, as reported by Saëki (1962)

Why This Matters

This spectroscopic fingerprint serves as a definitive, non-destructive quality control check to confirm the identity and isotopic integrity of the received material, differentiating it from mislabeled or incorrectly shipped non-deuterated compounds.

• [1] Saëki, S. (1962). The Infrared Absorption Spectra of 1,3,5-Trichlorobenzene, 1,2,4,5-Tetrachlorobenzene and their Deuterated Derivatives. Bulletin of the Chemical Society of Japan, 35(3), 442-448. View Source
• [2] Saëki, S. (1961). The Raman Spectra of 1,3,5-Trichlorobenzene and 1,3,5-Trichlorobenzene-d3. Bulletin of the Chemical Society of Japan, 34(12), 1851-1858. View Source

Recommended Applications of 1,3,5-Trichlorobenzene-d3

Drinking Water Compliance Testing per GB/T 5750.8

This is the primary, non-negotiable application for laboratories performing regulatory compliance testing for halogenated benzenes in drinking water and source water in China. The method mandates the use of a deuterated internal standard, and 1,3,5-Trichlorobenzene-d3 is the specified compound for quantifying 1,3,5-trichlorobenzene. Its use is essential for achieving the method's required MDL of 0.05 µg/L and acceptable spike recovery (80-120%) .

High-Accuracy IDMS for Trace Environmental Analysis

For research investigating the environmental fate, transport, or degradation of 1,3,5-trichlorobenzene, IDMS with this compound as the internal standard is the gold standard. Its high isotopic purity (98 atom % D) enables precise correction for analyte losses during complex sample preparation (e.g., solid-phase extraction) and matrix-induced ion suppression/enhancement in GC-MS or LC-MS, leading to superior accuracy and reproducibility compared to external standard or surrogate-based methods.

Quality Control of Deuterated Reference Materials

Analytical and quality control laboratories can use IR or Raman spectroscopy to verify the identity and purity of incoming lots of 1,3,5-trichlorobenzene-d3. The distinct spectral shifts observed for the C-D stretching frequency (~2270 cm⁻¹) compared to the non-deuterated compound (~3070 cm⁻¹) provide a rapid, non-destructive confirmation that the correct isotopologue has been received, preventing costly analytical errors .

Application

Selection Property

Validation Focus

Drinking water compliance (GB/T 5750.8)

Specified deuterated ISTD

Method recovery criteria

Trace environmental IDMS

High isotopic purity

Matrix-effect correction

QC of deuterated reference materials

Spectroscopic fingerprint

Lot identity verification

• [1] Saëki, S. (1962). The Infrared Absorption Spectra of 1,3,5-Trichlorobenzene, 1,2,4,5-Tetrachlorobenzene and their Deuterated Derivatives. Bulletin of the Chemical Society of Japan, 35(3), 442-448. View Source